![molecular formula C11H15F3N4 B2525406 1-[2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine CAS No. 944683-89-0](/img/structure/B2525406.png)
1-[2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine
Description
1-[2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine, also known as MPTP, is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound is a piperidine derivative that possesses unique structural features, making it an interesting target for chemical synthesis and biological investigation.
Scientific Research Applications
Crop Protection and Agrochemicals
TFMP derivatives play a crucial role in protecting crops from pests. The first TFMP derivative introduced to the agrochemical market was Fluazifop-butyl . Since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names. These compounds exhibit pesticidal activity due to the combination of the fluorine atom’s physicochemical properties and the pyridine moiety’s unique characteristics .
Pharmaceuticals
Several TFMP derivatives are used in the pharmaceutical industry. Five pharmaceutical products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials. The biological activities of these derivatives are attributed to the synergistic effects of the fluorine atom and the pyridine ring .
Veterinary Products
In addition to pharmaceuticals, TFMP derivatives find applications in veterinary medicine. Two veterinary products containing the TFMP moiety have been approved for use. These compounds contribute to disease prevention and treatment in animals .
Functional Materials
Beyond agriculture and medicine, TFMP derivatives are explored for their potential in functional materials. Researchers investigate their use in areas such as coatings, polymers, and other specialty materials. The unique properties of the trifluoromethyl group make them attractive candidates for modifying material surfaces .
Synthetic Intermediates
TFMP serves as a valuable synthetic intermediate in organic chemistry. Researchers use it to build more complex molecules by introducing the trifluoromethyl group into various frameworks. Its reactivity and stability make it a versatile building block for designing novel compounds .
Vapor-Phase Reactions
TFMP derivatives are also studied in vapor-phase reactions. These reactions involve the gas-phase transformation of TFMP-containing compounds, leading to the synthesis of new materials or modification of existing ones. Vapor-phase reactions offer unique opportunities for creating functionalized surfaces and coatings .
properties
IUPAC Name |
1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F3N4/c1-7-16-9(11(12,13)14)6-10(17-7)18-4-2-8(15)3-5-18/h6,8H,2-5,15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXLLXKRPHJIGMY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCC(CC2)N)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F3N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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